Cas no 19235-89-3 (4-Chloropyridine-2-carbonitrile)
4-Chloropyridine-2-carbonitrile is a versatile heterocyclic compound featuring a chlorinated pyridine ring with a nitrile functional group at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both chlorine and nitrile groups allows for selective functionalization through nucleophilic substitution or further derivatization. Its high reactivity and stability under various conditions enhance its utility in cross-coupling reactions and heterocyclic expansions. The compound is commonly employed in the development of active pharmaceutical ingredients (APIs) and ligand systems, offering precise control over molecular architecture in synthetic pathways.
19235-89-3 structure
Product Name:4-Chloropyridine-2-carbonitrile
CAS No:19235-89-3
MF:C6H3ClN2
MW:138.554419755936
MDL:MFCD09834127
CID:51253
PubChem ID:24884831
Update Time:2025-06-07
4-Chloropyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloropyridine-2-carbonitrile
- IFLAB-BB F3099-7226
- 4-CHLORO-2-CYANOPYRIDINE
- 4-CHLOROPICOLINONITRILE
- 4-CHLORO-2-PYRIDINECARBONITRI&
- 2-Cyano-4-chloropyridine
- 2-Cyano-4-chloropyridine, 4-Chloro-2-cyanopyridine, 4-Chloropicolinonitrile
- 4-Chloro-2-pyridinecarbonitrile
- 2-Pyridinecarbonitrile, 4-chloro-
- 4-CHLORO-PYRIDINE-2-CARBONITRILE
- F3099-7226
- 1-chloropicolinonitrile
- 4-Chloro-2-cyanopyridine, 4-Chloropicolinonitrile
- 4-Chloro-2-pyridinecarbonitrile 97%
- SCHEMBL546523
- 4-Chloro-2-pyridinecarbonitrile, 97%
- AS-5572
- DYEZRXLVZMZHQT-UHFFFAOYSA-N
- A813559
- 2-cyano-4-pyridyl chloride
- EN300-62218
- CS-W008318
- FT-0650461
- 4-Chloro-2-pyridine carbonitrile
- C2732
- AKOS000275944
- 4-chloranylpyridine-2-carbonitrile
- SY002926
- Z979444862
- PB32398
- CL0191
- DTXSID60351222
- MFCD06009833
- AM20070116
- J-515190
- AC-9431
- 19235-89-3
- 4-Chloro-2-cyano-pyridine
- J-012436
- DB-023794
- NS00121200
-
- MDL： MFCD09834127
- Inchi： 1S/C6H3ClN2/c7-5-1-2-9-6(3-5)4-8/h1-3H
- InChI Key： DYEZRXLVZMZHQT-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C#N)C=1
Computed Properties
- Exact Mass: 137.99800
- Monoisotopic Mass: 137.9984758 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 138.55
- Topological Polar Surface Area: 36.7Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
Experimental Properties
- Color/Form: Solid
- Density: 1.33
- Melting Point: 81-85 °C
- Boiling Point: 308.2℃ at 760 mmHg
- Flash Point: 93.9±21.8 °C
- Refractive Index: 1.565
- PSA: 36.68000
- LogP: 1.60668
4-Chloropyridine-2-carbonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H301,H318
- Warning Statement： P280,P301+P310,P305+P351+P338
- Hazardous Material transportation number：UN 2811
- WGK Germany：3
- Hazard Category Code： 22-41
- Safety Instruction： S26
-
Hazardous Material Identification：
- Safety Term：S26-39
- Risk Phrases：R22
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store long-term at 2-8°C
4-Chloropyridine-2-carbonitrile Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chloropyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM120527-100g |
4-Chloro-2-cyanopyridine |
19235-89-3 | 98% | 100g |
$252 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LI090-100g |
4-Chloropyridine-2-carbonitrile |
19235-89-3 | 98% | 100g |
1973.0CNY | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LI090-20g |
4-Chloropyridine-2-carbonitrile |
19235-89-3 | 98% | 20g |
545.0CNY | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058900-5g |
4-Chloropyridine-2-carbonitrile |
19235-89-3 | 95+% | 5g |
2192.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058900-1g |
4-Chloropyridine-2-carbonitrile |
19235-89-3 | 95+% | 1g |
649.0CNY | 2021-07-07 | |
| TRC | C596218-10mg |
4-Chloropyridine-2-carbonitrile |
19235-89-3 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C596218-50mg |
4-Chloropyridine-2-carbonitrile |
19235-89-3 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C596218-100mg |
4-Chloropyridine-2-carbonitrile |
19235-89-3 | 100mg |
$ 80.00 | 2022-06-06 | ||
| Apollo Scientific | OR300669-1g |
4-Chloropyridine-2-carbonitrile |
19235-89-3 | 98% | 1g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR300669-5g |
4-Chloropyridine-2-carbonitrile |
19235-89-3 | 98% | 5g |
£22.00 | 2025-02-19 |
4-Chloropyridine-2-carbonitrile Related Literature
-
Alessia Colombo,Claudia Dragonetti,Mirko Magni,Daniela Meroni,Renato Ugo,Gabriele Marotta,Maria Grazia Lobello,Paolo Salvatori,Filippo De Angelis Dalton Trans. 2015 44 11788
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- 1219795-17-1(2-CYANOPYRIDINE-D4)
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